Cas no 291279-53-3 (1H-Pyrazolo[3,4-d]pyrimidin-4-ol,conjugate monoacid (9CI))

• Product name: 1H-Pyrazolo[3,4-d]pyrimidin-4-ol,conjugate monoacid (9CI)
• CAS No: 291279-53-3
• MF: C₅H₄N₄O
• MW: 136.111459732056
• CID: 249060
• PubChem ID: 45038092

1H-Pyrazolo[3,4-d]pyrimidin-4-ol,conjugate monoacid (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidin-4-ol,conjugate monoacid (9CI)
• 691008-24-9
• 3H-PYRAZOLO[3,4-D]PYRIMIDIN-4-OL
• 291279-53-3
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1,5-dihydro-, radical ion(1+)

• Inchi： InChI=1S/C5H4N4O/c10-5-3-1-8-9-4(3)6-2-7-5/h1-2H,(H2,6,7,8,9,10)
• InChI Key： OFCNXPDARWKPPY-UHFFFAOYSA-N
• SMILES： O=C1N=CN=C2NNC=C12

Computed Properties

• Exact Mass: 136.03851076g/mol
• Monoisotopic Mass: 136.03851076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.2Ų